2-cyclopropyl-N,6-dimethylpyrimidin-4-amine
Overview
Description
2-cyclopropyl-N,6-dimethylpyrimidin-4-amine is a chemical compound with the molecular formula C9H13N3 and a molecular weight of 163.22 g/mol . This compound has garnered a significant amount of interest in the fields of medicinal chemistry and drug development.
Molecular Structure Analysis
The InChI code for 2-cyclopropyl-N,6-dimethylpyrimidin-4-amine is1S/C9H13N3/c1-6-5-9(11-7(2)10-6)12-8-3-4-8/h5,8H,3-4H2,1-2H3,(H,10,11,12) . This code provides a specific textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
2-cyclopropyl-N,6-dimethylpyrimidin-4-amine is a solid substance . The compound has a molecular weight of 163.22 g/mol .Scientific Research Applications
Pharmaceutical Research and Drug Development
2-cyclopropyl-N,6-dimethylpyrimidin-4-amine serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its structure is conducive to modifications that can lead to the development of new drugs with potential therapeutic applications. For instance, derivatives of this compound have been explored for their antiproliferative properties, which could be beneficial in cancer treatment .
Agricultural Chemistry
In the realm of agricultural chemistry, this compound can be utilized to create novel pesticides and fungicides. The pyrimidin-4-amine moiety is known to exhibit fungicidal activity, and its modification can lead to the development of compounds that protect crops from fungal pathogens .
Chemical Synthesis
As a versatile building block in organic synthesis, 2-cyclopropyl-N,6-dimethylpyrimidin-4-amine is used to construct complex molecules. Its reactivity can be harnessed to form various heterocyclic compounds that are prevalent in many chemical industries .
Future Directions
While the compound has garnered interest in the fields of medicinal chemistry and drug development, specific future directions or applications were not found in the web search results.
Relevant Papers Unfortunately, the web search results did not provide any specific peer-reviewed papers related to 2-cyclopropyl-N,6-dimethylpyrimidin-4-amine .
properties
IUPAC Name |
2-cyclopropyl-N,6-dimethylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3/c1-6-5-8(10-2)12-9(11-6)7-3-4-7/h5,7H,3-4H2,1-2H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKCJIFGVTJZFCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2CC2)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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